Cas no 928775-21-7 (Pyrazolo[3,4-d]azepine, 6-cyclobutyl-2,4,5,6,7,8-hexahydro-)

Pyrazolo[3,4-d]azepine, 6-cyclobutyl-2,4,5,6,7,8-hexahydro- structure
928775-21-7 structure
Product Name:Pyrazolo[3,4-d]azepine, 6-cyclobutyl-2,4,5,6,7,8-hexahydro-
CAS No:928775-21-7
MF:C11H17N3
MW:191.272782087326
CID:1978187
PubChem ID:66930786
Update Time:2025-04-21

Pyrazolo[3,4-d]azepine, 6-cyclobutyl-2,4,5,6,7,8-hexahydro- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[3,4-d]azepine, 6-cyclobutyl-2,4,5,6,7,8-hexahydro-
    • 928775-21-7
    • SCHEMBL1171248
    • DTXSID201200506
    • 6-Cyclobutyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
    • YYZKXMYZEYHQLX-UHFFFAOYSA-N
    • Inchi: 1S/C11H17N3/c1-2-10(3-1)14-6-4-9-8-12-13-11(9)5-7-14/h8,10H,1-7H2,(H,12,13)
    • InChI Key: YYZKXMYZEYHQLX-UHFFFAOYSA-N
    • SMILES: N1(CCC2C=NNC=2CC1)C1CCC1

Computed Properties

  • Exact Mass: 191.142247555Da
  • Monoisotopic Mass: 191.142247555Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 31.9Ų
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